Cas no 2228094-00-4 (2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid)

• Product Name: 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid
• CAS No: 2228094-00-4
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6217686
• PubChem ID: 165689618
• Update Time: 2025-10-20

2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid
• EN300-1893616
• 2228094-00-4
• 2-amino-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-3-methylbutanoic acid

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)15-6-8(7-15)13(4,5)9(14)10(16)17/h8-9H,6-7,14H2,1-5H3,(H,16,17)
• InChI Key： KQWGANDPPAXEAP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C(C)(C)C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid

Research Brief on 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid (CAS: 2228094-00-4)

The compound 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid (CAS: 2228094-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its structural characteristics, synthetic pathways, and biological relevance.

Recent studies have focused on the synthesis and optimization of 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid as a key intermediate in the development of novel protease inhibitors. The tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block for peptide-based therapeutics. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its role in modulating the activity of serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study demonstrated that derivatives of 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid exhibited potent inhibitory effects against specific protease targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation protease inhibitors.

Another area of interest is the compound's application in the design of covalent inhibitors. The azetidine ring in the molecule provides a rigid scaffold that can be functionalized to enhance binding affinity and selectivity. Recent computational studies, including molecular docking and dynamics simulations, have provided insights into the binding modes of this compound with target enzymes, further validating its therapeutic potential.

Despite these promising developments, challenges remain in the large-scale synthesis and pharmacokinetic optimization of 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid. Future research directions may include exploring its efficacy in in vivo models, improving its metabolic stability, and expanding its applications to other therapeutic targets. Collaborative efforts between academia and industry will be crucial to translating these findings into clinically viable drugs.

In conclusion, 2-amino-3-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-methylbutanoic acid represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further investigation, with the potential to contribute significantly to the development of innovative therapeutics.